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Compound of Interest

Compound Name: 1-Methyl-5-nitroindoline

Cat. No.: B098089

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be
substituted for a comprehensive Safety Data Sheet (SDS) provided by a chemical supplier.
Always consult the specific SDS for 1-Methyl-5-nitroindoline before handling. The safety
information for the closely related compound, 5-nitroindoline, is provided here for guidance in
the absence of a specific SDS for the title compound.

Chemical and Physical Properties

While specific experimental data for 1-Methyl-5-nitroindoline is limited in publicly accessible
literature, the following table summarizes its known and predicted properties. For comparison,
data for the related compound 1-methyl-5-nitro-1H-indole is also included.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b098089?utm_src=pdf-interest
https://www.benchchem.com/product/b098089?utm_src=pdf-body
https://www.benchchem.com/product/b098089?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

1-Methyl-5-nitro-

1-Methyl-5- .
Property o . 1H-indole (for Source
nitroindoline .
comparison)
CAS Number 18711-25-6 29906-67-0 [1]
Molecular Formula CoH10N202 CoHsN20:2 [1]
Molecular Weight 178.19 g/mol 176.17 g/mol [1]
) ) Dark Yellow to Very
Appearance Likely a solid ) [2]
Dark Yellow Solid
Melting Point Data not available 167 °C [2]
- _ _ 339.2+15.0 °C
Boiling Point Data not available ) [2]
(Predicted)
N ) Chloroform (Slightly),
Solubility Data not available [2]

DMSO (Slightly)

Storage Temperature

2-8°C recommended

2-8°C

[2](3]

Safety and Handling
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Hazard Identification (Based on 5-Nitroindoline)[4]

e Health Hazards:

o Causes skin irritation.

o Causes serious eye irritation.

o May cause respiratory irritation.

e Physical and Chemical Hazards: None identified.
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e Environmental Hazards: No known significant effects or critical hazards.

Precautionary Measures and Personal Protective

Equipment (PPE)

Precaution Category

Recommended Actions

Source

Prevention

Avoid breathing dust, fumes,
gas, mist, vapors, or spray.
Wash hands and any exposed
skin thoroughly after handling.
Use only outdoors or in a well-
ventilated area. Wear
protective gloves, protective
clothing, eye protection, and
face protection.

[3]4]

Response

If on skin: Wash with plenty of
soap and water. If inhaled:
Remove person to fresh air
and keep comfortable for
breathing. If in eyes: Rinse
cautiously with water for
several minutes. Remove
contact lenses, if present and
easy to do. Continue rinsing.
Call a POISON CENTER or
doctor if you feel unwell. Take
off contaminated clothing and

wash it before reuse.

[3]4]

Storage

Store in a well-ventilated
place. Keep container tightly
closed. Recommended

storage temperature is 2-8°C.

[3]4]

Disposal

Dispose of contents/container
to an approved waste disposal
plant.

[4]
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First Aid Measures (Based on 5-Nitroindoline)[4]

o Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention.

o Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin
irritation persists, call a physician.

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical
attention if symptoms occur.

 Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical
attention if symptoms occur.

Experimental Protocols

While a specific, detailed synthesis protocol for 1-methyl-5-nitroindoline was not found in the
reviewed literature, its synthesis can be inferred from the procedures for analogous
compounds. The most probable synthetic route would involve the N-methylation of 5-
nitroindoline. Below are detailed protocols for the synthesis of closely related compounds which
can serve as a methodological basis.

Synthesis of 1-Methyl-5-nitro-1H-indole (Related
Compound)[2]

This protocol describes the N-methylation of 5-nitroindole.
Materials:

 5-nitroindole

» Potassium carbonate

e N,N-dimethylformamide (DMF)

o Dimethyl carbonate

Procedure:
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e To a 500 mL three-necked flask equipped with a thermocouple, condenser, and constant
pressure dropping funnel, add 5-nitroindole (20.0 g, 123 mmol), potassium carbonate (4.0 g,
29 mmol), N,N-dimethylformamide (80 mL), and dimethyl carbonate (22 mL, 261.4 mmol).

o Heat the reaction mixture to reflux.

» Monitor the reaction progress by High-Performance Liquid Chromatography (HPLC) or Thin-
Layer Chromatography (TLC).

 After 3 hours of refluxing, or once the reaction is complete, cool the mixture to 10+£5°C.
 Dilute the reaction mixture with water (160 mL) to precipitate a yellow solid.
o Continue stirring the mixture at room temperature for 2 hours.

o Collect the solid product by filtration, wash with water (100 mL), and dry under high vacuum
at 60-65°C for 24 hours to yield 1-methyl-5-nitro-1H-indole.

Synthesis of 1-Methyl-5-nitroindoline-2,3-dione (Related
Compound)[5]

This protocol details the N-methylation of 5-nitroisatin, which is structurally similar to 5-
nitroindoline.

Materials:

e 5-nitroisatin (10 g, 0.052 mol)

o Methyl iodide (16.21 ml, 0.260 mol)

e Potassium carbonate (21.56 g, 0.156 mol)
e Anhydrous dimethylformamide (DMF)

o Water

e Dilute HCI
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Procedure:

e In a suitable flask, stir a mixture of 5-nitroisatin, methyl iodide, and potassium carbonate in
anhydrous DMF at room temperature overnight.

o Add water to the reaction mixture.

 Acidify with dilute HCI until the mixture is acidic to pH paper.

o Avyellow solid, 1-methyl-5-nitroisatin, will precipitate.

e Collect the solid by filtration.

e Wash the solid thoroughly with water until it is neutral to pH paper.
 Air-dry the product to a constant weight.

Biological and Chemical Applications

Direct biological signaling pathways for 1-methyl-5-nitroindoline are not well-documented.
However, related nitroindole structures have shown significant biological activities.

e Anticancer Research: Substituted 5-nitroindole scaffolds have been synthesized and
evaluated as binders for the c-Myc promoter G-quadruplex, which is a target in anticancer
drug development. These compounds have been shown to downregulate c-Myc expression
and induce cell-cycle arrest in cancer cells.[5]

o Precursor for Pharmaceuticals: The related compound, 1-methyl-5-nitro-1H-indole, is used
as a reagent in the synthesis of the antiasthmatic drug Zafirlukast.[2]

e Molecular Probe: 1-Methyl-5-nitroindoline has been utilized as a molecular probe to study
the structural changes of liquid water with varying temperatures due to its solvatochromic
properties.[6] The rigidity of its molecular structure and the charge delocalization between
the amino and nitro groups make it sensitive to the polarity and polarizability of its
environment.[6]

Visualized Workflows and Pathways
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General Handling and Personal Protective Equipment
(PPE) Workflow

General Handling Workflow for 1-Methyl-5-nitroindoline
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Click to download full resolution via product page

Caption: A workflow for the safe handling of 1-Methyl-5-nitroindoline.

Inferred Synthesis Pathway for 1-Methyl-5-nitroindoline

Inferred Synthesis of 1-Methyl-5-nitroindoline
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Caption: The likely synthetic pathway to 1-Methyl-5-nitroindoline.

Application in c-Myc G-Quadruplex Binding Research
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Role of 5-Nitroindole Derivatives in Cancer Research
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Caption: The mechanism of action for 5-nitroindole derivatives in cancer research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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